Cas no 66-28-4 (Strophanthidin)

• Product Name: Strophanthidin
• CAS No: 66-28-4
• MF: C₂₃H₃₂O₆
• MW: 404.496587753296
• MDL: MFCD00046266
• CID: 505802
• PubChem ID: 24899714
• Update Time: 2025-09-27

Strophanthidin Chemical and Physical Properties

Names and Identifiers

• Card-20(22)-enolide,3,5,14-trihydroxy-19-oxo-, (3b,5b)-
• (3S,5S,8R,9S,10S,13R,14S,17R)-3,5,14-trihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
• k-Strophanthidin
• STROPHANTHIDIN
• STROPHANTHIDIN(RG)
• Convallatoxigenin
• Corchorgenin
• Corchorin
• Corchoside A aglycon
• Corchsularin
• Erysimupicrone
• Strophanthidin K
• Strophanthidine
• 3β,5,14-Trihydroxy-19-oxo-5β,20(22)-cardenolide
• Apocymarin
• Corchoside A aglycone
• Cymarigenen
• Erysimupikron
• NSC 86078
• Strophanthidin

• MDL： MFCD00046266
• Inchi： 1S/C23H32O6/c1-20-6-3-17-18(4-8-22(27)11-15(25)2-7-21(17,22)13-24)23(20,28)9-5-16(20)14-10-19(26)29-12-14/h10,13,15-18,25,27-28H,2-9,11-12H2,1H3/t15-,16+,17-,18+,20+,21-,22-,23-/m0/s1
• InChI Key： ODJLBQGVINUMMR-HZXDTFASSA-N
• SMILES： O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C=O)CC[C@@H](C[C@]3(CC[C@@H]21)O)O

Computed Properties

• Exact Mass: 404.22000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Orthorhombic lamellar crystallization
• Density: 1.432±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 235 ºC (water , methanol )
• Boiling Point: 446.1°C (rough estimate)
• Refractive Index: 1.4593 (estimate)
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• PSA: 104.06000
• LogP: 1.89820
• Solubility: Soluble in acetone \ ethanol \ chloroform \ benzene and glacial acetic acid, almost insoluble in water \ ether and petroleum ether
• Specific Rotation: D25 +43.1° (c = 2.8 in methanol)

Strophanthidin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300-H310-H330
• Warning Statement： P260-P264-P280-P284-P302+P350-P310
• Hazardous Material transportation number：UN 2811 6
• WGK Germany：3
• Hazard Category Code： 26/27/28
• Safety Instruction： 22-36/37/39-45
• RTECS：FH5425000
• Hazardous Material Identification：
• Risk Phrases：R26/27/28
• Toxicity：LD100 i.v. in cats: 0.337 mg/kg (Graebner, Geisel)
• Storage Condition：−20°C

Related Categories

• Triterpenoids